Cas no 65502-95-6 (2,2,6,6-Tetrafluoromorpholine)

• Product Name: 2,2,6,6-Tetrafluoromorpholine
• CAS No: 65502-95-6
• MF: C₄H₅F₄NO
• MW: 159.082215070724
• MDL: MFCD09971734
• CID: 961945
• PubChem ID: 21732460
• Update Time: 2025-10-31

2,2,6,6-Tetrafluoromorpholine Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetrafluoromorpholine
• Morpholine, 2,2,6,6-tetrafluoro- (9CI)
• AKOS009235331
• F8880-5567
• Z360056766
• Morpholine, 2,2,6,6-tetrafluoro-
• MFCD09971734
• YACLYCZXSSPAII-UHFFFAOYSA-N
• 65502-95-6
• AB92652
• DB-277098
• SCHEMBL15266223
• EN300-52620
• 2,2,6,6-Tetrafluoromorpholine, AldrichCPR
• AT12498
• BS-13282
• YACLYCZXSSPAII-UHFFFAOYSA-O
• C4H5F4NO

• MDL： MFCD09971734
• Inchi： 1S/C4H5F4NO/c5-3(6)1-9-2-4(7,8)10-3/h9H,1-2H2
• InChI Key： YACLYCZXSSPAII-UHFFFAOYSA-N
• SMILES： FC1(CNCC(O1)(F)F)F

Computed Properties

• Exact Mass: 159.03072643g/mol
• Monoisotopic Mass: 159.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,6,6-Tetrafluoromorpholine

Introduction to 2,2,6,6-Tetrafluoromorpholine (CAS No. 65502-95-6)

2,2,6,6-Tetrafluoromorpholine (CAS No. 65502-95-6) is a fluorinated morpholine derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, characterized by its four fluorine atoms substituting at the 2nd and 6th positions of the morpholine ring, exhibits distinct chemical reactivity and solvency characteristics that make it a valuable intermediate in the synthesis of various specialized chemicals.

The molecular structure of 2,2,6,6-Tetrafluoromorpholine contributes to its exceptional stability and resistance to thermal degradation, which are critical attributes for applications in high-temperature environments or where prolonged chemical exposure is expected. Additionally, the presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development and formulation.

In recent years, 2,2,6,6-Tetrafluoromorpholine has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has opened new avenues for the synthesis of enantiomerically pure drugs. Furthermore, its role as a solvent or co-solvent in pharmaceutical formulations has been explored due to its ability to improve solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).

One of the most compelling aspects of CAS No. 65502-95-6 is its utility in the development of novel agrochemicals. The fluorinated morpholine core provides enhanced pesticidal activity by improving binding affinity to biological targets in pests. This has led to the discovery of several potent and selective agrochemicals that offer improved efficacy and environmental safety profiles.

The material science applications of 2,2,6,6-Tetrafluoromorpholine are equally noteworthy. Its unique dielectric properties make it an excellent candidate for use in high-performance capacitors and dielectric materials. Additionally, its thermal stability and chemical inertness have been leveraged in the development of advanced polymer composites that require high resistance to heat and chemical attack.

Recent advancements in computational chemistry have further highlighted the potential of CAS No. 65502-95-6 as a building block for innovative molecular architectures. High-throughput virtual screening (HTVS) studies have identified several promising derivatives with enhanced pharmacological properties. These findings underscore the importance of fluorinated morpholines in medicinal chemistry and highlight future directions for drug discovery.

The synthesis of 2,2,6,6-Tetrafluoromorpholine typically involves multi-step organic reactions starting from commercially available precursors such as morpholine and fluorinating agents like hydrogen fluoride or Selectfluor®. The introduction of fluorine atoms at specific positions on the morpholine ring requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes.

The industrial-scale production of CAS No. 65502-95-6 is governed by stringent quality control measures to ensure consistency and compliance with regulatory standards. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee the safety and efficacy of products derived from this compound. Additionally, environmental considerations play a crucial role in optimizing production processes to minimize waste generation and reduce ecological impact.

The safety profile of 2,2,6,6-Tetrafluoromorpholine is another critical aspect that has been thoroughly evaluated through toxicological studies. While generally considered non-toxic at recommended usage levels, proper handling precautions must be taken to prevent exposure during synthesis or application. Personal protective equipment (PPE) such as gloves and goggles is recommended when working with this compound.

The market demand for CAS No. 65502-95-6 continues to grow as industries recognize its versatility across multiple sectors. Pharmaceutical companies are particularly interested in leveraging its properties for next-generation drug formulations, while agrochemical manufacturers are exploring its potential as a key ingredient in advanced crop protection products.

In conclusion,2,2,6,6-Tetrafluoromorpholine (CAS No. 65502-95-6) represents a fascinating compound with broad applications spanning pharmaceuticals، agrochemicals، and materials science。 Its unique structural features， coupled with recent advancements in synthetic methodologies， position it as a cornerstone material for innovation in these industries。 As research progresses， we can expect even more exciting developments derived from this versatile fluorinated morpholine derivative.